Cas no 14428-12-7 (Chlorophyll b; 3'-Free acid)

Chlorophyll b; 3'-Free acid structure
Chlorophyll b; 3'-Free acid structure
Product Name:Chlorophyll b; 3'-Free acid
CAS No:14428-12-7
MF:C35H32MgN4O6
MW:628.956789016724
CID:169435
Update Time:2024-02-29

Chlorophyll b; 3'-Free acid Chemical and Physical Properties

Names and Identifiers

    • Magnesate(1-),[(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(3-)-kN23,kN24,kN25,kN26]-, hydrogen (1:1), (SP-4-2)-
    • Chlorophyllide b
    • Magnesate(1-), (9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(3-)-N23,N24,N25,N26)-, hydrogen, (SP-4-2-(3S-(3alpha,4beta,21beta)))-
    • magnesium hydrogen 3-[9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxido-23,25-didehydro-4,21-dihydro-3H-phorbin-23-id-3-yl]propanoate
    • CID 135770373
    • Chlorophyll b; 3'-Free acid
    • Inchi: 1S/C35H34N4O6.Mg/c1-7-18-15(3)22-11-23-16(4)20(9-10-28(41)42)32(38-23)30-31(35(44)45-6)34(43)29-17(5)24(39-33(29)30)12-26-19(8-2)21(14-40)27(37-26)13-25(18)36-22;/h7,11-14,16,20,31H,1,8-10H2,2-6H3,(H3,36,37,38,39,40,41,42,43);/q;+2/p-2
    • InChI Key: QPDWBRHRBKXUNS-UHFFFAOYSA-L
    • SMILES: [Mg+2].O=C1C2=C(C)C3=CC4=C(CC)/C(=C/[O-])/C(C=C5C(C=C)=C(C)C(C=C6C(C)C(CCC(=O)[O-])C(C(=C2[N-]3)C1C(=O)OC)=N6)=N5)=N4.[H+] |t:5,15,23|

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 6
  • Complexity: 1860
  • Topological Polar Surface Area: 145
  • XLogP3: 2.028
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